Cas no 37867-02-0 (1,4-Naphthalenedione, 2-methoxy-8-methyl-)

1,4-Naphthalenedione, 2-methoxy-8-methyl- structure
37867-02-0 structure
Product Name:1,4-Naphthalenedione, 2-methoxy-8-methyl-
CAS No:37867-02-0
MF:C12H10O3
MW:202.206003665924
CID:1486311
PubChem ID:12692021
Update Time:2025-04-21

1,4-Naphthalenedione, 2-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-methoxy-8-methyl-
    • 2-methoxy-8-methylnaphthalene-1,4-dione
    • 37867-02-0
    • DTXSID30507072
    • SCHEMBL8580202
    • Inchi: 1S/C12H10O3/c1-7-4-3-5-8-9(13)6-10(15-2)12(14)11(7)8/h3-6H,1-2H3
    • InChI Key: ODCYZBFITLLXKJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC=CC(C)=C2C1=O)=O

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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